Cas no 1303378-53-1 (N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide)

• Product Name: N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
• CAS No: 1303378-53-1
• MF: C₂₁H₂₄FN₃O₄S
• MW: 433.496367454529
• CID: 6057570
• PubChem ID: 35350989
• Update Time: 2025-06-15

N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
• 1303378-53-1
• Z291015092
• EN300-26585510

• Inchi： 1S/C21H24FN3O4S/c1-15-3-6-17(7-4-15)9-12-30(28,29)25-14-20(26)23-10-11-24-21(27)18-8-5-16(2)19(22)13-18/h3-9,12-13,25H,10-11,14H2,1-2H3,(H,23,26)(H,24,27)/b12-9+
• InChI Key： PARJCGCJFIEITN-FMIVXFBMSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(NCCNC(C1C=CC(C)=C(C=1)F)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 433.14715559g/mol
• Monoisotopic Mass: 433.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide

N-{2-[(3-Fluoro-4-Methylphenyl)Formamido]ethyl}-2-[2-(4-Methylphenyl)Ethenesulfonamido]acetamide: An Overview of Its Structure, Properties, and Applications

N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide (CAS No. 1303378-53-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique structural arrangement that includes a fluoro-substituted phenyl group and a sulfonamide moiety. The intricate structure of this compound contributes to its diverse biological activities and potential therapeutic applications.

The molecular formula of N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide is C₁₉H₂₁FN₃O₃S, and it has a molecular weight of approximately 386.44 g/mol. The presence of the fluoro and methyl groups on the phenyl rings imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, the study of N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. These activities are attributed to its ability to modulate various biological pathways and receptors.

One of the key areas of research involving N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide is its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This inhibition is thought to be mediated through the modulation of signaling pathways like NF-κB and MAPK. These findings suggest that N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide has also shown potential as an analgesic agent. Preclinical studies have indicated that this compound can effectively reduce pain responses in animal models of nociception. The mechanism underlying its analgesic effects is not fully understood but may involve interactions with opioid receptors or other pain-modulating pathways.

In the realm of cancer research, N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide has been investigated for its anti-cancer properties. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The apoptotic effects are believed to be mediated through the activation of caspase-dependent pathways and the inhibition of cell survival signaling cascades such as PI3K/Akt and ERK1/2.

The structural features of N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide play a crucial role in its biological activities. The fluoro-substituted phenyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins. The sulfonamide moiety, on the other hand, confers polarity and hydrogen-bonding capabilities, which are important for binding to specific receptors or enzymes.

In addition to its therapeutic potential, N-{2-[(3-Fluoro-4-Methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. These characteristics make it an attractive candidate for further development as a drug candidate.

The synthesis of N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide involves several steps, including the formation of the sulfonamide linkage and the introduction of the fluoro-substituted phenyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. The choice of synthetic method often depends on factors such as yield, purity, and scalability.

In conclusion, N-{2-[(3-fluoro-4-methylphenyl)formamido]ethyl}-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide (CAS No. 1303378-53-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a promising lead compound for the development of new therapeutic agents. Ongoing research continues to explore the full range of applications for this compound, with the aim of translating these findings into clinical benefits for patients.